(E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-(trifluoromethyl)benzoate

• IUPAC Name: [(E)-[2-[(4-chlorophenyl)methylsulfanyl]quinolin-3-yl]methylideneamino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C25H16ClF3N2O2S/c26-21-10-8-16(9-11-21)15-34-23-19(12-17-4-1-2-7-22(17)31-23)14-30-33-24(32)18-5-3-6-20(13-18)25(27,28)29/h1-14H,15H2/b30-14+
• InChI Key: PLHYBIXJGPLNKZ-AMVVHIIESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N2)SCC3=CC=C(C=C3)Cl)C=NOC(=O)C4=CC(=CC=C4)C(F)(F)F
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(C(=N2)SCC3=CC=C(C=C3)Cl)/C=N/OC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C25H16ClF3N2O2S
• Molecular Weight: 500.9 g/mol
• CAS No.: 866049-68-5

Description

(E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C25H16ClF3N2O2S and its molecular weight is 500.92. The purity is usually 95%.
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Scientific Research Applications

Research Applications in Medicinal Chemistry

Antimicrobial and Antifungal Activity : Novel quinoline derivatives have been synthesized and tested for their antimicrobial and antifungal activities. Compounds like substituted quinolinones and pyrazolo[3,4-b]quinolin-5-ones have shown significant biological activity against standard strains, indicating their potential in developing new antimicrobial agents (Anisetti & Reddy, 2012); (Rajanarendar et al., 2010).

Pro-apoptotic Effects in Cancer Cells : Sulfonamide derivatives have been synthesized and evaluated for their anti-cancer activity, showing significant effects on cell proliferation and induction of pro-apoptotic genes in various cancer cell lines. This suggests a potential application in cancer therapy by activating p38/ERK phosphorylation in cancer cells (Cumaoğlu et al., 2015).

Applications in Chemical Sensing

Sensing Biological Zn(II) : Fluorescein-based dyes derivatized with quinoline, such as QZ1 and QZ2, have been developed for sensing Zn(II) ions. These compounds demonstrate high fluorescence enhancement upon Zn(II) coordination, offering a tool for detecting Zn(II) in biological systems with improved specificity and rapid, reversible binding kinetics, suitable for in vivo applications (Nolan et al., 2005).